Cas no 2034306-68-6 (2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzenesulfonamide)

• Product Name: 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzenesulfonamide
• CAS No: 2034306-68-6
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 6557001
• Update Time: 2025-05-26

2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzenesulfonamide

• Inchi： 1S/C19H25N3O3S/c1-15-13-17(7-10-20-15)22-11-8-16(9-12-22)14-21-26(23,24)19-6-4-3-5-18(19)25-2/h3-7,10,13,16,21H,8-9,11-12,14H2,1-2H3
• InChI Key： RMKOBCCHHARDQZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3C=CN=C(C)C=3)CC2)(=O)=O)=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzenesulfonamide

Introduction to 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]benzenesulfonamide (CAS No. 2034306-68-6)

The compound 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]benzenesulfonamide, identified by its CAS number 2034306-68-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex sulfonamide core and aromatic substitutions, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates a benzenesulfonamide moiety, which is well-documented for its role in modulating biological pathways, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. The presence of a 2-methoxy group and a piperidine ring further enhances the compound's pharmacophoric properties, making it a promising candidate for further investigation. The 1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl substituent adds another layer of complexity, potentially influencing both solubility and metabolic stability—critical factors in drug design.

In the context of modern drug development, the synthesis and characterization of such intricate molecules are pivotal. The benzenesulfonamide scaffold is particularly noteworthy, as it has been extensively studied for its ability to interact with biological targets via hydrogen bonding and dipole interactions. This property is leveraged in the design of small-molecule inhibitors targeting enzymes involved in cancer, inflammation, and infectious diseases. The 2-methoxy group serves as an electron-donating moiety, which can modulate the electronic properties of the aromatic system, influencing reactivity and binding affinity.

The piperidine ring, a common feature in bioactive molecules, contributes to the compound's flexibility and bioavailability. Piperidine derivatives are frequently incorporated into drug candidates due to their favorable pharmacokinetic profiles. In particular, the 1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl group introduces a methylated pyridine unit, which may enhance binding interactions with specific protein targets. This structural element is reminiscent of known pharmacophores found in approved drugs, suggesting that 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]benzenesulfonamide could exhibit similar biological activity.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how this molecule might interact with proteins such as kinases or transcription factors. The sulfonamide group is particularly interesting in this regard, as it can serve as a hinge binder or an allosteric modulator. By leveraging these insights, scientists can optimize the structure for improved potency and selectivity.

The synthesis of 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]benzenesulfonamide presents unique challenges due to its complex architecture. Multi-step synthetic routes are typically employed, involving reactions such as nucleophilic substitution, condensation, and functional group transformations. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for ensuring the compound's purity and structural integrity. These analytical techniques provide critical data for characterizing both the intended structure and any potential impurities that may arise during synthesis.

From a therapeutic perspective, sulfonamide derivatives continue to be explored for their broad spectrum of activity. The compound's structural features align with emerging trends in drug discovery, where molecules with enhanced target engagement and reduced off-target effects are prioritized. Preclinical studies are likely to focus on evaluating its efficacy against relevant disease models while assessing its safety profile through toxicological assessments.

The role of computational modeling in guiding experimental design cannot be overstated. By integrating data from virtual screening with experimental validation, researchers can accelerate the discovery process. For instance, quantum mechanical calculations can provide insights into the electronic structure of 2-methoxy-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]benzenesulfonamide, helping to predict its reactivity and interaction modes. Such computational approaches are becoming increasingly integral to modern pharmaceutical research.

In conclusion,2-methoxy-N-[[(1-(2-methylpyridin)-4-yloxy)piperidin)-4-yloxy]methyl]benzenesulfonamide (CAS No. 2034306 - 68 - 6) stands as a testament to the ongoing innovation in medicinal chemistry. Its complex structure and well-designed pharmacophoric features make it a compelling candidate for further exploration. As research progresses, this compound may contribute valuable insights into therapeutic strategies targeting critical disease pathways.